molecular formula C9H7N3S B8303526 4-(isothiocyanatomethyl)-1H-pyrrolo[2,3-b]pyridine

4-(isothiocyanatomethyl)-1H-pyrrolo[2,3-b]pyridine

Cat. No.: B8303526
M. Wt: 189.24 g/mol
InChI Key: CCYWWYQKFAEDHT-UHFFFAOYSA-N
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Description

4-(isothiocyanatomethyl)-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C9H7N3S and its molecular weight is 189.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H7N3S

Molecular Weight

189.24 g/mol

IUPAC Name

4-(isothiocyanatomethyl)-1H-pyrrolo[2,3-b]pyridine

InChI

InChI=1S/C9H7N3S/c13-6-10-5-7-1-3-11-9-8(7)2-4-12-9/h1-4H,5H2,(H,11,12)

InChI Key

CCYWWYQKFAEDHT-UHFFFAOYSA-N

Canonical SMILES

C1=CNC2=NC=CC(=C21)CN=C=S

Origin of Product

United States

Synthesis routes and methods

Procedure details

O,O-di-2-pyridinyl thiocarbonate (1136 mg, 4.89 mmol) was added to a solution of (1H-pyrrolo[2,3-b]pyridin-4-yl)methanamine (720 mg, 4.89 mmol) in tetrahydrofuran (THF) (60 mL). Let stir at RT for 30 minutes and concentrated. The residue was purified via Biotage (0% to 50% gradient EtOAc:Hex; 25 g-HP-silica gel column) to obtain 690 mg of 4-(isothiocyanatomethyl)-1H-pyrrolo[2,3-b]pyridine. 1H NMR (400 MHz, DMSO-d6) δ ppm 5.26 (s, 2H) 6.57 (dd, J=3.54, 1.77 Hz, 1H) 7.07 (d, J=4.80 Hz, 1H) 7.50-7.63 (m, 1H) 8.26 (d, J=4.80 Hz, 1H) 11.86 (br. s., 1H); MS[MH]+=190.0
Quantity
1136 mg
Type
reactant
Reaction Step One
Quantity
720 mg
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One

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